Cas no 116-44-9 (4-Amino-N-pyrimidin-2-ylbenzenesulfonamide)
116-44-9 structure
4-Amino-N-pyrimidin-2-ylbenzenesulfonamide Properties
Names and Identifiers
-
- Benzenesulfonamide,4-amino-N-2-pyrazinyl-
- 4-amino-N-pyrazin-2-ylbenzenesulfonamide
- 4-Amino-N-pyrimidin-2-ylbenzenesulfonamide
- 2-Sulfanilamidopyrazine
- 4-amino-N-2-pyrazinylbenzenesulfonamide
- 4-amino-N-pyrazin-2-yl-benzenesulfonamide
- 4-amino-N-pyrazinyl-benzenesulfonamide
- 4-Amino-N-pyrazinylbenzenesulfonamide
- Benzenesulfo
- N(sup 1)-2-Pyrazinylsulfonilamide
- N1-2-Pyrazinylsulfanilamide
- NSC25872
- NSC41835
- Pyrazine, sulfanilamido-
- Sulfanilamide, N1-(pyrazinyl)-
- sulfanilic acid pyrazin-2-ylamide
- Sulfanilsaeure-pyrazin-2-ylamid
- Sulfadi
- Sulfapyrazine
- NSC25872#NSC41835
- Solfadiazina [DCIT]
- Sulfadiazina [INN-Spanish]
- Sulfanilamidopyrazin
- UNII-8BE3C727OG
- SULFAPYRAZINE [MI]
- NSC 41835
- NS00011881
- DTXSID30151256
- 4-amino-N-(pyrazin-2-yl)benzene-1-sulfonamide
- FT-0683938
- 116-44-9
- NSC-25872
- Q27270142
- Benzenesulfonamide, 4-amino-N-pyrazinyl-
- 4-Amino-N-(pyrazin-2-yl)benzenesulfonamide
- Benzenesulfonamide, 4-amino-N-2-pyrazinyl-
- SCHEMBL152522
- NSC 25872
- NSC-41835
- BRN 0235481
- 4-Amino-N-(pyrazinyl)benzenesulfonamide
- 5-25-10-00140 (Beilstein Handbook Reference)
- Sulfanilamide, N(sup 1)-(pyrazinyl)-
- 8BE3C727OG
- +Expand
-
- YEAICDDXRUOCKJ-UHFFFAOYSA-N
- InChI=1S/C10H10N4O2S/c11-8-1-3-9(4-2-8)17(15,16)14-10-7-12-5-6-13-10/h1-7H,11H2,(H,13,14)
- NC1C=CC(S(NC2C=NC=CN=2)(=O)=O)=CC=1
Computed Properties
- 250.0526
- 2
- 6
- 3
- 250.052
- 17
- 333
- 0
- 0
- 0
- 0
- 0
- 1
- 0
- 106A^2
Experimental Properties
- 2.59460
- 97.97
- 1.6440 (estimate)
- 485.5°Cat760mmHg
- 251°C
- 247.4°C
- 1.3780 (rough estimate)
4-Amino-N-pyrimidin-2-ylbenzenesulfonamide Related Literature
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1. Ring opening reactions of 2-trialkylsilylaziridinesAlan R. Bassindale,Patricia A. Kyle,Marie-Claire Soobramanien,Peter G. Taylor J. Chem. Soc. Perkin Trans. 1 2000 439
-
Adrien Schlachter,Frank Juvenal,Rodolphe Kinghat Tangou,Abderrahim Khatyr,Fabrice Guyon,Paul-Ludovic Karsenti,Carsten Strohmann,Marek M. Kubicki,Yoann Rousselin,Pierre D. Harvey,Michael Knorr Dalton Trans. 2021 50 2945
-
Rüdiger W. Seidel,Richard Goddard,Nils N?thling,Christian W. Lehmann CrystEngComm 2019 21 3295
-
Rüdiger W. Seidel,Richard Goddard,Nils N?thling,Christian W. Lehmann CrystEngComm 2019 21 3295
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